Disodium alpha-glycerophosphate
Disodium alpha-glycerophosphate
Sodium Glycerophosphate is the sodium salt form of an organic phosphate compound that provides phosphate for nutritional purposes. In addition, sodium glycerophosphate can be used as a phosphate diluting agent upon internal contamination with the beta-emiting radioisotope phosphate P 32 (P-32) that competes with P-32 for absorption. As sodium glycerophosphate is administered in high amounts, the absorption of P-32 is prevented or minimalized.
Sodium glycerophosphate is one of several glycerophosphate salts. It is used clinically to treat or prevent low phosphate levels. Glycerophosphate is hydrolyzed to inorganic phosphate and glycerol in the body. The extent of this reaction is dependent on the activity of serum alkaline phosphatases.
Sodium glycerophosphate is one of several glycerophosphate salts. It is used clinically to treat or prevent low phosphate levels. Glycerophosphate is hydrolyzed to inorganic phosphate and glycerol in the body. The extent of this reaction is dependent on the activity of serum alkaline phosphatases.
Brand Name:
Vulcanchem
CAS No.:
1555-56-2
VCID:
VC0008827
InChI:
InChI=1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;/q;2*+1/p-2
SMILES:
C(C(COP(=O)([O-])[O-])O)O.[Na+].[Na+]
Molecular Formula:
C3H7Na2O6P
Molecular Weight:
216.04 g/mol
Disodium alpha-glycerophosphate
CAS No.: 1555-56-2
Main Products
VCID: VC0008827
Molecular Formula: C3H7Na2O6P
Molecular Weight: 216.04 g/mol
CAS No. | 1555-56-2 |
---|---|
Product Name | Disodium alpha-glycerophosphate |
Molecular Formula | C3H7Na2O6P |
Molecular Weight | 216.04 g/mol |
IUPAC Name | disodium;2,3-dihydroxypropyl phosphate |
Standard InChI | InChI=1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;/q;2*+1/p-2 |
Standard InChIKey | GEKBIENFFVFKRG-UHFFFAOYSA-L |
SMILES | C(C(COP(=O)([O-])[O-])O)O.[Na+].[Na+] |
Canonical SMILES | C(C(COP(=O)([O-])[O-])O)O.[Na+].[Na+] |
Description | Sodium Glycerophosphate is the sodium salt form of an organic phosphate compound that provides phosphate for nutritional purposes. In addition, sodium glycerophosphate can be used as a phosphate diluting agent upon internal contamination with the beta-emiting radioisotope phosphate P 32 (P-32) that competes with P-32 for absorption. As sodium glycerophosphate is administered in high amounts, the absorption of P-32 is prevented or minimalized. Sodium glycerophosphate is one of several glycerophosphate salts. It is used clinically to treat or prevent low phosphate levels. Glycerophosphate is hydrolyzed to inorganic phosphate and glycerol in the body. The extent of this reaction is dependent on the activity of serum alkaline phosphatases. |
Related CAS | 57-03-4 (Parent) |
Solubility | Soluble |
Synonyms | 1-phosphoglycerol alpha-glycerophosphate alpha-glycerophosphoric acid alpha-glycerophosphoric acid, (DL)-isomer alpha-glycerophosphoric acid, (R)-isomer alpha-glycerophosphoric acid, (S)-isomer alpha-glycerophosphoric acid, 1,2,3-propanetriol-1-(18)O,3-(dihydrogen phosphate)-labeled alpha-glycerophosphoric acid, 1,2,3-propanetriol-2-(18)O,3-(dihydrogen phosphate)-labeled alpha-glycerophosphoric acid, calcium salt alpha-glycerophosphoric acid, disodium salt alpha-glycerophosphoric acid, disodium salt (+-)-isomer alpha-glycerophosphoric acid, disodium salt hexahydrate(+-)-isomer alpha-glycerophosphoric acid, Fe salt alpha-glycerophosphoric acid, Fe(+3) salt (3:2) alpha-glycerophosphoric acid, monocalcium salt alpha-glycerophosphoric acid, monocalcium salt (S)-isomer alpha-glycerophosphoric acid, monomagnesium salt alpha-glycerophosphoric acid, sodium salt disodium glycerophosphate glycerol 1-phosphate glycerol 3-phosphate sodium glycerophosphate |
Reference | 1: Alexander A, Ajazuddin, Khan J, Saraf S, Saraf S. Formulation and evaluation of chitosan-based long-acting injectable hydrogel for PEGylated melphalan conjugate. J Pharm Pharmacol. 2014 Sep;66(9):1240-50. doi: 10.1111/jphp.12262. Epub 2014 May 13. PubMed PMID: 24824413. 2: Dreher F, Draelos ZD, Gold MH, Goldman MP, Fabi SG, Puissegur Lupo ML. Efficacy of hydroquinone-free skin-lightening cream for photoaging. J Cosmet Dermatol. 2013 Mar;12(1):12-7. doi: 10.1111/jocd.12025. PubMed PMID: 23438137. 3: Peng Y, Li J, Li J, Fei Y, Dong J, Pan W. Optimization of thermosensitive chitosan hydrogels for the sustained delivery of venlafaxine hydrochloride. Int J Pharm. 2013 Jan 30;441(1-2):482-90. doi: 10.1016/j.ijpharm.2012.11.005. Epub 2012 Nov 16. PubMed PMID: 23159345. 4: Gold MH, Biron J. Efficacy of a novel hydroquinone-free skin-brightening cream in patients with melasma. J Cosmet Dermatol. 2011 Sep;10(3):189-96. doi: 10.1111/j.1473-2165.2011.00573.x. PubMed PMID: 21896130. |
PubChem Compound | 14754 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume